![molecular formula C17H24N2O3 B246977 (4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone](/img/structure/B246977.png)
(4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone, also known as MMMP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MMMP belongs to the class of piperidine derivatives and has been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of (4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone is not fully understood. However, studies have suggested that this compound exerts its biological effects by modulating various signaling pathways involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest, inhibit cell migration and invasion, and modulate the expression of various genes involved in cancer progression. This compound has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
(4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone has several advantages for use in lab experiments, including its high potency, selectivity, and low toxicity. However, this compound also has some limitations, including its poor solubility in water and limited stability under certain conditions.
Future Directions
There are several future directions for research on (4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone. One potential area of research is the development of novel formulations of this compound that can improve its solubility and stability. Another area of research is the investigation of the potential use of this compound in combination with other therapeutic agents for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of (4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone involves the reaction of 4-methoxybenzaldehyde with morpholine and piperidine in the presence of a catalyst. The resulting product is then subjected to further reactions to obtain this compound in its pure form.
Scientific Research Applications
(4-Methoxyphenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis in cancer cells. This compound has also been found to inhibit the formation of amyloid-beta plaques, which are characteristic of Alzheimer's disease.
properties
Molecular Formula |
C17H24N2O3 |
---|---|
Molecular Weight |
304.4 g/mol |
IUPAC Name |
(4-methoxyphenyl)-(4-morpholin-4-ylpiperidin-1-yl)methanone |
InChI |
InChI=1S/C17H24N2O3/c1-21-16-4-2-14(3-5-16)17(20)19-8-6-15(7-9-19)18-10-12-22-13-11-18/h2-5,15H,6-13H2,1H3 |
InChI Key |
YGCRWZYRUWEDNV-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3CCOCC3 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.